Cas no 2229373-59-3 (1-(1H-indol-6-yl)cyclopropylmethanol)

• Product Name: 1-(1H-indol-6-yl)cyclopropylmethanol
• CAS No: 2229373-59-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6308241
• PubChem ID: 165647573
• Update Time: 2025-05-27

1-(1H-indol-6-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-6-yl)cyclopropylmethanol
• EN300-1808022
• 2229373-59-3
• [1-(1H-indol-6-yl)cyclopropyl]methanol

• Inchi： 1S/C12H13NO/c14-8-12(4-5-12)10-2-1-9-3-6-13-11(9)7-10/h1-3,6-7,13-14H,4-5,8H2
• InChI Key： BPNGUBXREPYJLM-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-indol-6-yl)cyclopropylmethanol

Comprehensive Overview of 1-(1H-indol-6-yl)cyclopropylmethanol (CAS No. 2229373-59-3): Properties, Applications, and Industry Insights

1-(1H-indol-6-yl)cyclopropylmethanol (CAS No. 2229373-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of an indole moiety and a cyclopropylmethanol group, making it a valuable intermediate in drug discovery and development. Its molecular formula and synthetic pathways are frequently discussed in academic and industrial circles, particularly in the context of small-molecule therapeutics and enzyme modulation.

The growing interest in 1-(1H-indol-6-yl)cyclopropylmethanol aligns with broader trends in precision medicine and targeted drug design. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors or GPCR ligands, given the indole ring's prevalence in bioactive compounds. Recent publications highlight its relevance in neurodegenerative disease research and cancer immunotherapy, addressing current user searches like "indole derivatives in CNS drugs" or "cyclopropane analogs for oncology."

From a chemical properties perspective, this compound exhibits moderate polarity due to its hydroxyl group, influencing its solubility profile and ADME characteristics. Analytical techniques such as HPLC purification and NMR characterization are essential for quality control, as evidenced by frequent searches for "CAS 2229373-59-3 purity standards." The cyclopropyl ring strain contributes to its conformational rigidity, a feature exploited in structure-activity relationship (SAR) studies.

Industry applications of 1-(1H-indol-6-yl)cyclopropylmethanol extend to high-throughput screening libraries and fragment-based drug discovery. Its patent landscape reveals utility in JAK/STAT signaling inhibitors and 5-HT receptor modulators, responding to trending queries about "indole-containing clinical candidates." The compound's metabolic stability and blood-brain barrier permeability are actively investigated, reflecting user concerns about "CNS drug bioavailability optimization."

Environmental and green chemistry considerations for this compound involve atom-efficient synthesis methods. Recent advances in catalytic cyclopropanation and microwave-assisted reactions address sustainability questions frequently raised in search engines. The supply chain for CAS 2229373-59-3 emphasizes GMP-compliant manufacturing, with analytical data packages meeting ICH Q3D elemental impurity guidelines.

Emerging research directions include computational studies of its molecular docking potential and crystal structure analysis. The compound's chiral purity is another critical parameter, as enantioselective synthesis methods gain traction in pharmaceutical development. These aspects directly respond to frequent searches like "indole-cyclopropane hybrid molecules" and "CAS 2229373-59-3 spectral data."

In conclusion, 1-(1H-indol-6-yl)cyclopropylmethanol represents a versatile building block with multifaceted applications in modern drug discovery. Its structural features and evolving utility in biopharmaceutical innovation ensure continued relevance across academic publications, patent filings, and industrial R&D pipelines. The compound's trajectory reflects broader shifts toward structure-based drug design and personalized therapeutics, making it a subject of persistent scientific and commercial interest.